Cas no 921528-97-4 (1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one)

• Product Name: 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one
• CAS No: 921528-97-4
• MF: C₂₆H₂₄N₄O₂
• MW: 424.494365692139
• CID: 6101185
• PubChem ID: 41233166
• Update Time: 2025-10-22

1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one
• Ethanone, 1-[4-[6-(2-furanyl)-3-pyridazinyl]-1-piperazinyl]-2,2-diphenyl-
• AKOS024629644
• 921528-97-4
• F2232-0059
• 1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2,2-diphenylethan-1-one
• 1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)-2,2-diphenylethanone
• 1-[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-2,2-diphenylethanone

• Inchi： 1S/C26H24N4O2/c31-26(25(20-8-3-1-4-9-20)21-10-5-2-6-11-21)30-17-15-29(16-18-30)24-14-13-22(27-28-24)23-12-7-19-32-23/h1-14,19,25H,15-18H2
• InChI Key： RNIMICCMRHJHNL-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NN=C(C3=CC=CO3)C=C2)CC1)C(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 424.18992602g/mol
• Monoisotopic Mass: 424.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 692.4±55.0 °C(Predicted)
• pka: 5.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one

Comprehensive Overview of 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one (CAS No. 921528-97-4)

The compound 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one (CAS No. 921528-97-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a furan ring, a pyridazine core, and a diphenylethanone moiety, this molecule exhibits intriguing properties that make it a subject of interest for drug discovery and development.

One of the key reasons for the growing interest in 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers are particularly interested in how the furan-pyridazine hybrid structure of this compound might interact with specific kinase targets, offering new avenues for therapeutic intervention.

In addition to its potential pharmaceutical applications, 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one is also being explored in the field of medicinal chemistry for its ability to serve as a scaffold for the design of novel bioactive molecules. The presence of the piperazine ring in its structure enhances its solubility and bioavailability, making it a promising candidate for further optimization. This aspect is particularly relevant given the current trend in drug development towards small-molecule therapeutics with improved pharmacokinetic profiles.

The synthesis of 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one involves multi-step organic reactions, often starting with the construction of the pyridazine core followed by the introduction of the furan and piperazine functionalities. Researchers have reported various synthetic routes, each with its own advantages in terms of yield, purity, and scalability. These methodologies are of great interest to synthetic chemists looking to expand their toolkit for heterocyclic compound synthesis.

From a structural-activity relationship (SAR) perspective, the diphenylethanone moiety in 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one is believed to contribute to its binding affinity with biological targets. This has led to speculation about its potential as a central nervous system (CNS) drug, given the ability of similar structures to cross the blood-brain barrier. Such possibilities align well with the increasing demand for neurological disorder treatments in an aging global population.

The physicochemical properties of 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one, including its molecular weight, logP, and hydrogen bond donor/acceptor count, suggest that it falls within the range typically considered favorable for drug-like molecules. These characteristics, combined with its structural novelty, make it a compelling subject for computational chemistry studies, particularly in virtual screening and molecular docking simulations.

In the context of current drug discovery trends, where there is a strong emphasis on targeted therapies and personalized medicine, compounds like 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one represent valuable starting points for the development of more selective and effective treatments. Its unique combination of structural elements offers multiple opportunities for lead optimization and structure-based drug design.

Looking ahead, research on 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one is expected to focus on elucidating its precise mechanism of action, identifying its molecular targets, and exploring its therapeutic potential in various disease models. As the scientific community continues to seek innovative solutions to complex medical challenges, compounds with such distinctive architectures will undoubtedly play an important role in shaping the future of pharmaceutical innovation.

For researchers and pharmaceutical companies interested in this compound, it's worth noting that 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one represents not just a single chemical entity, but a gateway to an entire class of potentially bioactive molecules. Its structural features can serve as inspiration for the design of new heterocyclic compounds with improved properties and specific biological activities.

The commercial availability of 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2,2-diphenylethan-1-one (CAS No. 921528-97-4) through specialized chemical suppliers has facilitated its study in various research settings. However, as with any promising compound, thorough investigation of its pharmacological profile and toxicological characteristics will be essential before any potential therapeutic applications can be realized.